Cas no 2172473-61-7 (1-(4-chloro-6-methylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-chloro-6-methylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172473-61-7
• MF: C₁₀H₉ClN₄O₂
• MW: 252.65706038475
• CID: 6274004
• PubChem ID: 165600673
• Update Time: 2025-05-25

1-(4-chloro-6-methylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-6-methylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
• 2172473-61-7
• EN300-1629373

• Inchi： 1S/C10H9ClN4O2/c1-5-3-8(11)13-10(12-5)15-6(2)4-7(14-15)9(16)17/h3-4H,1-2H3,(H,16,17)
• InChI Key： GYOLHZJAUIRTIH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N1C(C)=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 252.0414032g/mol
• Monoisotopic Mass: 252.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.9Ų

Additional information on 1-(4-chloro-6-methylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid

Introduction to 1-(4-chloro-6-methylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 2172473-61-7)

1-(4-chloro-6-methylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2172473-61-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole and pyrimidine derivatives, classes of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural features of 1-(4-chloro-6-methylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid make it a versatile scaffold for drug discovery. The presence of both chloro and methyl substituents on the pyrimidine ring, along with the carboxylic acid group on the pyrazole ring, provides multiple sites for chemical modification and functionalization. These structural elements are crucial for modulating the pharmacokinetic and pharmacodynamic properties of the compound, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. Pyrazole and pyrimidine derivatives have emerged as key motifs in this endeavor due to their ability to interact with biological targets such as enzymes and receptors. The compound 1-(4-chloro-6-methylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid is no exception and has been studied for its potential in several pharmacological contexts.

One of the most promising areas of research involving 1-(4-chloro-6-methylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid is its application in oncology. Pyrazole derivatives have shown significant promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The chloro and methyl substituents on the pyrimidine ring are particularly important for binding to these targets, enhancing the compound's efficacy. Preclinical studies have demonstrated that derivatives of this class can induce apoptosis in cancer cells while exhibiting minimal toxicity towards healthy cells.

The carboxylic acid group on the pyrazole ring provides an additional site for further functionalization, allowing for the development of prodrugs or conjugates that can improve bioavailability or target specificity. This versatility makes 1-(4-chloro-6-methylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid a valuable building block for medicinal chemists seeking to develop new anticancer agents.

Beyond oncology, 1-(4-chloro-6-methylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid has also been explored for its potential in treating infectious diseases. Recent studies have highlighted the importance of developing new antibiotics to combat rising antibiotic resistance. Pyrazole derivatives have shown activity against various bacterial strains, including those resistant to conventional antibiotics. The structural features of this compound contribute to its ability to disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways, making it a promising candidate for further development.

In addition to its applications in oncology and infectious diseases, 1-(4-chloro-6-methylpyrimidin-2-yl5-methyl-lH-pyr azol-e -3-ca rbox ylic ac id b > has been investigated for its potential in managing inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including autoimmune conditions and cardiovascular disorders. Pyrazole derivatives have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. The ability of this compound to modulate inflammatory pathways makes it a promising candidate for therapeutic intervention.

The synthesis of 1-(4-chloro-bromopyrimidin -2-y l b >)-m e th y l -l H - p y ra z ol e -3-ca rbox y lic ac id can be achieved through several synthetic routes. One common approach involves the condensation of methyl acetoacetate with guanidine hydrochloride in the presence of a base, followed by reaction with ethyl chloroformate to introduce the carboxylic acid group. Subsequent functionalization with bromine gas or N-bromosuccinimide (NBS) allows for the introduction of the chloro substituent on the pyrimidine ring. Finally, coupling with 5-methylpyrazole completes the synthesis of the target compound.

The purity and yield of 1-(4-chloro-bromopyr im idin -2-y l b >)-m eth y l -l H - p y ra z ol e -3-ca rbox y lic ac id are critical factors that influence its downstream applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to confirm the identity and purity of the compound. These methods provide detailed information about the molecular structure and chemical composition, ensuring that the compound meets the required standards for further research or commercial use.

In conclusion, 1-(4-chloro-bromopyr im idin -2-y l b >)-m eth y l -l H - p y ra z ol e -3-ca rbox y lic ac id (CAS No. 2172473-b7-b61) is a versatile compound with significant potential in pharmaceutical research. Its structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. Ongoing research continues to explore new synthetic routes and applications for this compound, highlighting its importance in modern drug discovery.